2,2-diphenyl-1,3-oxazolidine

• IUPAC Name: 2,2-diphenyl-1,3-oxazolidine
• InChI: InChI=1S/C15H15NO/c1-3-7-13(8-4-1)15(16-11-12-17-15)14-9-5-2-6-10-14/h1-10,16H,11-12H2
• InChI Key: HLHFYZNGWMQERN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol

Description

2,2-diphenyl-1,3-oxazolidine is a heterocyclic organic compound that has been the subject of scientific research for several decades. This compound has been studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science.

Scientific Research Applications

Calcium Channel Blocking Properties

2-Aminoethoxydiphenyl borate (2-APB), a structurally related compound to 2,2-diphenyl-1,3-oxazolidine, has been explored for its ability to inhibit thrombin-induced Ca2+ influx in human platelets. Analogues of this compound, including those with variations in the oxazaborolidine ring, have been synthesized and tested for their calcium-blocking activities. This research indicates that this compound and its derivatives could have potential applications in modulating calcium channels (Dobrydneva et al., 2006).

Asymmetric Catalysis in Organic Synthesis

Research has demonstrated the utility of chiral phosphine-oxazolidines, synthesized from aminoalcohols, in palladium-catalyzed asymmetric allylic alkylations. These studies show that oxazolidine derivatives can be used as ligands in asymmetric synthesis, providing high yields and excellent stereoselectivity (Braga et al., 2005). Additionally, cysteine- and methionine-derived oxazolidine ligands have been synthesized and used in palladium-catalyzed asymmetric allylations, offering good enantioselectivity and yield (Schneider et al., 2004).

Synthetic Organic Chemistry

The oxazolidin-2-one ring, closely related to this compound, is a significant heterocycle in synthetic organic chemistry. This ring structure has applications as protective groups for the 1,2-aminoalcohol system and in the synthesis of chiral auxiliaries for asymmetric synthesis (Zappia et al., 2007).

Applications in Medicinal Chemistry

1,3-Oxazolidines, including derivatives like this compound, have shown a range of biological activities such as anticancer, antiviral, antibacterial, anxiolytic, and neurotropic effects. They are also used as chiral precursors in the design of optically active compounds and as ligands in enantio- and diastereoselective processes (Zarovnaya et al., 2015).